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  4. 5-(3,4-Dimethylphenyl)sulfonyl-6-imino-7-(2-methoxyethyl)-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
5-(3,4-Dimethylphenyl)sulfonyl-6-imino-7-(2-methoxyethyl)-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one 5-(3,4-Dimethylphenyl)sulfonyl-6-imino-7-(2-methoxyethyl)-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Brand Name: Vulcanchem
CAS No.: 850731-09-8
VCID: VC0358016
InChI: InChI=1S/C23H24N4O4S/c1-14-5-8-20-25-22-18(23(28)27(20)13-14)12-19(21(24)26(22)9-10-31-4)32(29,30)17-7-6-15(2)16(3)11-17/h5-8,11-13,24H,9-10H2,1-4H3
SMILES: CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CCOC)S(=O)(=O)C4=CC(=C(C=C4)C)C)C=C1
Molecular Formula: C23H24N4O4S
Molecular Weight: 452.5g/mol

5-(3,4-Dimethylphenyl)sulfonyl-6-imino-7-(2-methoxyethyl)-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

CAS No.: 850731-09-8

Main Products

VCID: VC0358016

Molecular Formula: C23H24N4O4S

Molecular Weight: 452.5g/mol

5-(3,4-Dimethylphenyl)sulfonyl-6-imino-7-(2-methoxyethyl)-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one - 850731-09-8

CAS No. 850731-09-8
Product Name 5-(3,4-Dimethylphenyl)sulfonyl-6-imino-7-(2-methoxyethyl)-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Molecular Formula C23H24N4O4S
Molecular Weight 452.5g/mol
IUPAC Name 5-(3,4-dimethylphenyl)sulfonyl-6-imino-7-(2-methoxyethyl)-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Standard InChI InChI=1S/C23H24N4O4S/c1-14-5-8-20-25-22-18(23(28)27(20)13-14)12-19(21(24)26(22)9-10-31-4)32(29,30)17-7-6-15(2)16(3)11-17/h5-8,11-13,24H,9-10H2,1-4H3
Standard InChIKey DKCHNVPRXHMLQJ-UHFFFAOYSA-N
SMILES CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CCOC)S(=O)(=O)C4=CC(=C(C=C4)C)C)C=C1
Canonical SMILES CC1=CN2C(=NC3=C(C2=O)C=C(C(=N)N3CCOC)S(=O)(=O)C4=CC(=C(C=C4)C)C)C=C1
PubChem Compound 3311532
Last Modified Nov 11 2021
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